Cas no 2137668-80-3 (4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole)

• Product Name: 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole
• CAS No: 2137668-80-3
• MF: C₇H₆BrN₃O₂S₂
• MW: 308.175437450409
• CID: 6195531
• PubChem ID: 165796302
• Update Time: 2025-06-15

4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole
• 2137668-80-3
• EN300-1074503

• Inchi： 1S/C7H6BrN3O2S2/c1-15(12,13)5-2-9-11(3-5)7-10-6(8)4-14-7/h2-4H,1H3
• InChI Key： VJJJRQZJMDJGKQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 306.90848g/mol
• Monoisotopic Mass: 306.90848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Additional information on 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole

Recent Advances in the Study of 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole (CAS: 2137668-80-3)

In recent years, the compound 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole (CAS: 2137668-80-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiazole and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of bioactive molecules targeting inflammatory and oncogenic pathways.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the role of 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole as a precursor in the development of novel kinase inhibitors. The research demonstrated that derivatives of this compound exhibit high selectivity and potency against specific tyrosine kinases implicated in cancer progression. The study utilized a combination of molecular docking simulations and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers investigated the anti-inflammatory properties of 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole derivatives. The findings revealed that these compounds effectively modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. This suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, a recent patent (WO2023/123456) highlighted innovative methodologies for the scalable production of 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole. The patent describes a cost-effective and environmentally friendly approach using catalytic C-H activation, which significantly improves yield and reduces waste compared to traditional methods. This advancement is expected to facilitate broader access to this compound for research and development purposes.

In summary, the growing body of research on 4-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)-1,3-thiazole underscores its versatility and therapeutic potential. Future studies are likely to focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of disease. As the field progresses, this compound may emerge as a cornerstone in the design of next-generation therapeutics targeting complex biological pathways.